1-{1-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-3-azetidinyl}-2-methylpiperidine

• IUPAC Name: [2-ethyl-5-(2-methylpropyl)pyrazol-3-yl]-[3-(2-methylpiperidin-1-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C19H32N4O/c1-5-23-18(11-16(20-23)10-14(2)3)19(24)21-12-17(13-21)22-9-7-6-8-15(22)4/h11,14-15,17H,5-10,12-13H2,1-4H3
• InChI Key: VQFSWVQMLNIGAJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)CC(C)C)C(=O)N2CC(C2)N3CCCCC3C
• Molecular Formula: C19H32N4O
• Molecular Weight: 332.5 g/mol

Description

1-{1-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-3-azetidinyl}-2-methylpiperidine is a complex organic compound. Its study is relevant in the field of organic chemistry due to its intricate molecular structure and potential applications.

Synthesis Analysis

The synthesis of similar azetidinone derivatives, such as those derived from 3-methyl-1H-pyrazol-5(4H)-one, involves reactions with aldehydes and ammonia via Betti’s condensation reaction, further treated with chloroacetic acid and POCl3 in the presence of triethylamine (Chopde, Meshram, & Pagadala, 2012).

Molecular Structure Analysis

The molecular structure of such compounds is typically confirmed using various spectroscopic techniques like IR and 1H-NMR, and elemental analysis. For instance, ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate was analyzed using the X-ray diffraction method (Minga, 2005).

Chemical Reactions and Properties

Similar compounds exhibit various chemical reactions. For example, the rearrangement of 5-acetyl-3-benzoylamino-6-(2-dimethylamino-1-ethenyl)-2H-pyran-2-one into different derivatives like 1-aminopyridine and pyrano[2,3-b]pyridine has been described (Strah, Svete, & Stanovnik, 1996).

Physical Properties Analysis

Physical properties such as crystal structure, space group, and molecular weight can be determined through methods like X-ray diffraction. The analysis of ethyl 5-amino-1-[(5'-methyl-1'-t-butyl-4'-pyrazolyl)carbonyl] -3-methylthio-1H-pyrazole-4-carboxylate provides insights into these physical aspects (李明 et al., 2005).

Chemical Properties Analysis

Chemical properties like antimicrobial activities are often evaluated in similar compounds. For example, some azetidinone analogues show promising antibacterial activities against different bacterial strains (Chopde, Meshram, & Pagadala, 2012).

Scientific Research Applications

Antibacterial and Antimicrobial Potential

• Azetidinone derivatives, including structures related to the query compound, have shown promising antibacterial activities against various bacterial strains, highlighting their potential in developing new antibacterial agents (Chopde, Meshram, & Pagadala, 2012). This suggests a pathway for exploring 1-{1-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-3-azetidinyl}-2-methylpiperidine as a novel antibacterial compound.

Antitubercular Activity

• The synthesis of novel nitrogen-rich hybrid molecules, including pyrazole derivatives, has been investigated for their antitubercular activity. Such compounds have shown potent in vitro activity against Mycobacterium tuberculosis, indicating potential use in tuberculosis treatment (Vavaiya et al., 2022). This highlights the importance of further exploring similar structures like 1-{1-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-3-azetidinyl}-2-methylpiperidine for their potential antitubercular properties.

Anticancer Properties

• Research into pyrazole derivatives has identified several compounds with significant antitumor, antifungal, and antibacterial activities. This diverse pharmacological profile suggests that structures related to the query compound may also possess anticancer potential, offering a new avenue for oncological research (Titi et al., 2020). The exploration of 1-{1-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-3-azetidinyl}-2-methylpiperidine in oncology could be of great interest.

Antimicrobial and Anticancer Agents Development

• Novel pyrazole derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities, with some compounds exhibiting higher efficacy than standard drugs. This suggests that the query compound could be explored for similar applications, potentially leading to the development of new therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).